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Compound of Interest

Compound Name: 2-Bromoethanol

Cat. No.: B042945 Get Quote

The safe and compliant disposal of 2-Bromoethanol is critical for ensuring laboratory safety

and environmental protection. As a toxic and corrosive halogenated organic compound, 2-
Bromoethanol requires specific handling and disposal procedures to mitigate risks to

researchers and the environment. This guide provides detailed, step-by-step instructions for its

proper management from point of use to final disposal.

Immediate Safety and Handling Precautions
Before handling 2-Bromoethanol, it is imperative to be familiar with its hazards. This

substance is fatal if swallowed, in contact with skin, or if inhaled, and it causes severe skin

burns and eye damage[1][2][3][4]. Always work in a properly functioning chemical fume hood

and wear appropriate Personal Protective Equipment (PPE), including safety goggles, a

laboratory coat, nitrile gloves, and closed-toe shoes[2][5][6]. Keep all sources of ignition away

from the work area, as 2-Bromoethanol is a combustible liquid[5][7].

Quantitative Data: Physical and Chemical Properties
Understanding the properties of 2-Bromoethanol is essential for its safe handling and

disposal. The following table summarizes key quantitative data.
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Property Value

Molecular Weight 124.97 g/mol

Boiling Point 150 °C (decomposes)

Melting Point -80 °C

Specific Gravity 1.7629 at 20°C (Denser than water)

Flash Point 110 °C

Water Solubility Fully miscible

Vapor Pressure 12 mmHg at 50°C

UN Number 2922

Sources:[1][3][7][8]

Step-by-Step Disposal Protocol
In-laboratory treatment or neutralization of 2-Bromoethanol waste is not recommended due to

the significant hazards involved and potential violation of hazardous waste regulations. The

standard and required protocol is the safe collection, segregation, and labeling of the waste for

pickup by a licensed professional waste disposal service.

Procedure for Collection and Segregation of 2-
Bromoethanol Waste

Designate a Waste Container:

Obtain a dedicated, properly labeled "Halogenated Organic Waste" container[5][6][9].

The container must be made of a compatible material (e.g., glass or polyethylene) and

have a secure, tight-fitting screw cap[10].

Waste Accumulation:
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Carefully transfer 2-Bromoethanol waste into the designated container within a chemical

fume hood.

Do not mix non-halogenated organic waste with halogenated waste, as this significantly

increases disposal costs and complexity[11][12].

Keep the waste container closed at all times except when actively adding waste[12][13].

Labeling:

As soon as the first drop of waste is added, affix a "Hazardous Waste" tag to the

container[11].

Clearly write the full chemical name, "2-Bromoethanol," and list all other constituents and

their approximate percentages on the tag[9][11].

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory[11].

The container must be placed in secondary containment (e.g., a chemical-resistant tray or

tub) to prevent spills from spreading[11].

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong acids[2][3][4].

Requesting Disposal:

Do not fill the container beyond 90% of its capacity to allow for expansion[13].

Once the container is nearly full, arrange for waste collection through your institution's

Environmental Health and Safety (EHRS) office or equivalent department[11][14]. Follow

your institution's specific procedures for requesting a pickup.

Spill Management Protocol
In the event of a 2-Bromoethanol spill, immediate and appropriate action is necessary.
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Evacuate and Alert:

Alert personnel in the immediate area and evacuate if necessary. For large spills, consider

an initial downwind evacuation of at least 300 meters[7].

Remove all sources of ignition from the area[2][7].

Containment and Cleanup (for small spills):

If the spill is small and you are trained to handle it, wear appropriate PPE.

Absorb the spill with inert, non-combustible material such as sand, diatomite, or universal

binders[1][11]. Do not use cellulose-based absorbents[7].

Collect the absorbent material using spark-proof tools and place it into a sealable, properly

labeled container for hazardous waste disposal[2][7].

Decontamination:

Wash the contaminated surface with a soap and water solution[7].

Seal any contaminated clothing or cleaning materials in a vapor-tight plastic bag for proper

disposal[7].

Disposal:

Dispose of all spill cleanup materials as halogenated hazardous waste, following the

collection protocol outlined above.

Disposal Procedure Flowchart
The following diagram illustrates the decision-making process and steps for the proper disposal

of 2-Bromoethanol waste in a laboratory setting.
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2-Bromoethanol Disposal Workflow

Start:
2-Bromoethanol Waste Generated

Is it a spill?

Follow Spill Management Protocol:
1. Evacuate & Alert

2. Contain with inert absorbent
3. Collect in sealed container

Yes

Select designated
'Halogenated Organic Waste'

container

No (Routine Waste)

Dispose of cleanup materials as
'Halogenated Organic Waste'

Arrange for disposal via
Institutional EH&S

Add waste to container
in a fume hood

Label container with
'Hazardous Waste' tag
and list all constituents

Store sealed container in
secondary containment within a

Satellite Accumulation Area

Container >90% full?

No

Yes

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Bromoethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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